4-Chloro-7-propyl-7H-imidazo[4,5-c]pyridazine

• Molecular Formula: C8H9ClN4
• Molecular Weight: 196.64 g/mol
• IUPAC Name: 4-chloro-7-propylimidazo[4,5-c]pyridazine
• InChI: InChI=1S/C8H9ClN4/c1-2-3-13-5-10-7-6(9)4-11-12-8(7)13/h4-5H,2-3H2,1H3
• InChI Key: XBWBREBMQVXMLP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NC2=C1N=NC=C2Cl

Description

4-Chloro-7-propyl-7H-imidazo[4,5-c]pyridazine is a useful research compound. Its molecular formula is C8H9ClN4 and its molecular weight is 196.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-chloro-N3-propylpyridazine-3,4-diamine (Preparation 100, 800 mg, 4.30 mmol) and triethyl orthoformate (10 mL) was heated at 140° C. for 4 hours. After evaporation in vacuo, the crude residue was purified by silica gel column chromatography eluting with CH2Cl2:MeOH 98:2 to afford the title compound as a brown solid in 47% yield, 400 mg.